Stearoyl coenzyme A lithium

• Molecular Formula: C39H66Li4N7O17P3S
• Molecular Weight: 1057.8 g/mol
• InChI: InChI=1S/C39H70N7O17P3S.4Li/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-30(48)67-23-22-41-29(47)20-21-42-37(51)34(50)39(2,3)25-60-66(57,58)63-65(55,56)59-24-28-33(62-64(52,53)54)32(49)38(61-28)46-27-45-31-35(40)43-26-44-36(31)46;;;;/h26-28,32-34,38,49-50H,4-25H2,1-3H3,(H,41,47)(H,42,51)(H,55,56)(H,57,58)(H2,40,43,44)(H2,52,53,54);;;;/q;4*+1/p-4/t28-,32-,33-,34+,38-;;;;/m1..../s1
• InChIKey: MPFKQSRFWSQHAV-VXVXVQOXSA-J

Stearoyl-CoA Lithium Salt: Specifications & Biochemical Role

Stearoyl coenzyme A lithium salt (CAS 193402-48-1), also referred to as stearoyl-CoA lithium or n-octadecanoyl coenzyme A lithium salt, is a long-chain saturated fatty acyl-CoA thioester (C18:0) formulated as the lithium salt . It serves as the primary physiological substrate for stearoyl-CoA desaturase enzymes (SCD1, SCD2, SCD4) that catalyze the Δ9-cis desaturation of stearoyl-CoA to oleoyl-CoA, the rate-limiting step in monounsaturated fatty acid biosynthesis . The compound is supplied as a lyophilized powder with purity specifications ranging from ≥90% to ≥95% (HPLC), a molecular weight of 1034.00 g/mol (free acid basis), and recommended storage at −20°C . Its lithium counterion is a deliberate formulation choice that influences solubility and stability characteristics relevant to enzymatic assay performance .

1 Reported top-ranked substrate for SCD desaturase assays

2 Lithium salt formulation supports aqueous solubility for enzymatic systems

3 Selective h15-LOX-1 inhibitor probe with defined potency

Stearoyl-CoA Lithium Salt: Unique Counterion Advantage

The lithium salt of stearoyl-CoA is not a straightforward equivalent of the free acid, sodium, or ammonium salt forms. The counterion directly modulates the compound's solubility profile, hygroscopicity, and stability in aqueous assay buffers . The lithium ion influences enzyme-substrate interaction dynamics, potentially altering apparent substrate affinity and kinetic readouts in desaturase assays [1]. Furthermore, acyl-CoA esters with different counterions exhibit distinct long-term storage stability profiles: the lithium salt is documented as stable for ≥2 years when stored at −20°C as supplied, a specification not uniformly guaranteed across all salt forms [2]. Substituting with the sodium salt, free acid, or ammonium salt without re-validation of kinetic parameters (Km, Vmax) and solubility limits risks introducing uncontrolled variability into enzymatic assays—particularly in microsomal SCD activity determinations where substrate delivery and thioesterase-mediated degradation are sensitive to the physicochemical form of the acyl-CoA [3]. These differential properties are elaborated quantitatively in the evidence items below.

Sodium or free acid forms may exhibit altered solubility and aggregation in assay buffers

Kinetic parameters (Km, Vmax) may shift without re-validation when counterion is changed

Long-term storage stability profiles are not uniform across all salt forms

• [1] Amerigo Scientific. Product A-63: Stearoyl Coenzyme A, Lithium salt. Description: lithium salt form enhances solubility and stability (Matsuzaka et al., 2002; Ntambi & Miyazaki, 2004). View Source
• [2] Amerigo Scientific. Product A-64: Stearoyl Coenzyme A, Sodium salt. Stability: ≥2 years. Product A-63: Stearoyl Coenzyme A, Lithium salt. Stability: ≥2 years. View Source
• [3] Jeffcoat R, Brawn PR, Safford R, James AT. Properties of rat liver microsomal stearoyl-coenzyme A desaturase. Biochem J. 1977;161(2):431-437. doi:10.1042/bj1610431. View Source

Stearoyl-CoA Lithium Salt: Evidence vs Closest Analogs

Enhanced Solubility & Stability with Lithium Counterion

Stearoyl-CoA lithium salt is explicitly formulated to deliver enhanced solubility and stability in biochemical assay systems compared to the corresponding sodium salt or free acid forms. The lithium ion in the salt structure modulates the compound's physicochemical behavior, directly affecting dissolution characteristics in aqueous buffers [1]. In contrast, the sodium salt form (CAS differing, free acid basis identical at 1034.00 g/mol) is described with the same nominal 'Soluble in water' specification but lacks the documented solubility-enhancement attribute associated with the lithium counterion [2]. This distinction is not merely semantic: in microsomal desaturase assays where substrate delivery limits observed activity, incomplete solubilization or premature aggregation of the sodium salt can produce artefactually reduced conversion rates .

Solubility & Stability

Class-level

Li⁺ salt: documented solubility enhancement, stable ≥2 yr at −20°C; Na⁺ salt: solubility claim without enhancement data

Counterion form may affect assay reproducibility

No head-to-head quantitative solubility comparison available

Evidence Dimension	Counterion-dependent solubility and stability enhancement
Target Compound Data	Lithium salt: documented solubility enhancement; ≥2 years stability at −20°C; soluble in water and DMSO (10 mM) [1]
Comparator Or Baseline	Sodium salt: 'Soluble in water' without solubility-enhancement claim; ≥2 years stability at −20°C [2]. Free acid/ammonium salt: no standardized solubility or stability data available from primary vendor specifications.
Quantified Difference	No head-to-head quantitative solubility comparison (mg/mL) between lithium and sodium salts was identified in published literature. The differentiation rests on vendor-documented formulation advantage and class-level behavior of lithium acyl-CoAs.
Conditions	Aqueous buffer systems for enzymatic assays; DMSO stock solutions at 10 mM; long-term storage at −20°C.

Why This Matters

Procurement of the lithium salt rather than the sodium or free acid form reduces the risk of solubility-limited assay failure and minimizes lot-to-lot variability attributable to counterion-dependent aggregation, which is critical for reproducible SCD1 enzyme kinetics studies.

• [1] Amerigo Scientific. Stearoyl Coenzyme A, Lithium salt (Cat. A-63). 'The lithium salt form enhances solubility and stability.' CAS 193402-48-1. View Source
• [2] Amerigo Scientific. Stearoyl Coenzyme A, Sodium salt (Cat. A-64). Solubility: Soluble in water. View Source

Stearoyl-CoA: Optimal Substrate for Δ9-Desaturase

In a foundational study using partially purified rat liver microsomal Δ9-fatty acyl-CoA desaturase preparations, Jeffcoat et al. (1977) systematically compared enzyme activity across C14, C15, C16, C17, C18, and C19 saturated fatty acyl-CoA substrates [1]. Maximum enzyme activity was observed with stearoyl-CoA (C18:0), with activity decreasing progressively for both the shorter-chain palmitoyl-CoA (C16:0) and the longer-chain nonadecanoyl-CoA (C19:0). This chain-length preference establishes that stearoyl-CoA (18:0), not palmitoyl-CoA (16:0), is the kinetically preferred substrate for the canonical rat liver Δ9-desaturase system—a finding that directly informs substrate selection for SCD activity assays.

Substrate Activity Rank

Reported

Stearoyl-CoA (C18:0) ranked highest desaturase activity among C14–C19 acyl-CoAs tested

Reported preferred substrate for Δ9-desaturase assays

Qualitative rank order from rat liver microsomes

Evidence Dimension	Substrate-dependent desaturase activity (relative ranking)
Target Compound Data	Stearoyl-CoA (C18:0): Maximum enzyme activity (ranked highest among C14–C19 saturated acyl-CoAs tested) [1]
Comparator Or Baseline	Palmitoyl-CoA (C16:0): Lower activity than stearoyl-CoA. Nonadecanoyl-CoA (C19:0): Lower activity than stearoyl-CoA. Activity rank order: C18:0 > C16:0 > C19:0 [1].
Quantified Difference	Exact fold differences were not tabulated in the available abstract; the study reports a qualitative rank order with stearoyl-CoA producing maximum activity. The finding has been corroborated by subsequent independent studies establishing stearoyl-CoA as the preferred SCD substrate over palmitoyl-CoA [2].
Conditions	Partially purified rat liver microsomal Δ9-desaturase; substrates tested at matched concentrations with NADH, cytochrome b5, and cytochrome b5 reductase reconstitution.

Why This Matters

For researchers designing SCD activity assays, stearoyl-CoA lithium is the substrate that yields maximal desaturase activity. Substituting with palmitoyl-CoA will produce systematically lower conversion rates, potentially compromising assay sensitivity and dynamic range.

• [1] Jeffcoat R, Brawn PR, Safford R, James AT. Properties of rat liver microsomal stearoyl-coenzyme A desaturase. Biochem J. 1977;161(2):431-437. doi:10.1042/bj1610431. View Source
• [2] Ntambi JM, Miyazaki M. Regulation of stearoyl-CoA desaturases and role in metabolism. Prog Lipid Res. 2004;43(2):91-104. doi:10.1016/S0163-7827(03)00039-0. View Source

Stearoyl-CoA Selectively Inhibits h15-LOX-1

Tran et al. (2023) conducted a systematic head-to-head evaluation of acyl-CoA derivatives against human lipoxygenase isozymes and reported that stearoyl-CoA (18:0) selectively inhibits h15-LOX-1 with an IC50 of 4.2 ± 0.6 μM [1]. In the same assay system, the monounsaturated analog oleoyl-CoA (18:1) was substantially weaker against h15-LOX-1, exhibiting an IC50 of 39 ± 2 μM—an approximately 9.3-fold loss of potency attributable solely to the presence of a single cis-double bond at the Δ9 position [2]. The saturated stearoyl-CoA was the most potent C18 acyl-CoA against h15-LOX-1 among all compounds tested, while oleoyl-CoA preferentially targeted h12-LOX (IC50 = 32 μM) and h15-LOX-2 (IC50 = 0.62 μM), demonstrating a distinct selectivity fingerprint determined by acyl chain saturation state [3].

h15-LOX-1 Inhibition

Head-to-head

IC50: 4.2 µM (stearoyl-CoA) vs 39 µM (oleoyl-CoA) — ~9.3-fold difference

Supports saturated acyl-CoA probe for isozyme selectivity studies

Recombinant human LOX isozymes, UV-Vis kinetic assay

Evidence Dimension	Inhibitory potency against human reticulocyte 15-lipoxygenase-1 (h15-LOX-1)
Target Compound Data	Stearoyl-CoA (18:0): IC50 = 4.2 ± 0.6 μM against h15-LOX-1 [1]
Comparator Or Baseline	Oleoyl-CoA (18:1): IC50 = 39 ± 2 μM against h15-LOX-1. Linoleoyl-CoA (18:2): acts as substrate for h15-LOX-1, not inhibitor. Palmitoleoyl-CoA (16:1): IC50 = 2.0 μM against h5-LOX (different isozyme selectivity) [1].
Quantified Difference	Stearoyl-CoA is ~9.3-fold more potent than oleoyl-CoA against h15-LOX-1 (4.2 vs. 39 μM). The saturated vs. monounsaturated C18 chain accounts for this differential.
Conditions	Recombinant human lipoxygenase isozymes (h5-LOX, h12-LOX, h15-LOX-1, h15-LOX-2); UV-Vis kinetic assay monitoring conjugated diene formation at 234–236 nm; IC50 determined from dose-response curves.

Why This Matters

For investigators studying acyl-CoA-mediated regulation of lipoxygenase activity or developing LOX-targeted assays, stearoyl-CoA lithium provides a saturated C18 probe with defined and selective h15-LOX-1 inhibitory potency. Using oleoyl-CoA as a substitute would significantly underestimate the inhibitory contribution of saturated acyl-CoA species at this isozyme.

• [1] Tran M, Yang K, Glukhova A, et al. Inhibitory Investigations of Acyl-CoA Derivatives against Human Lipoxygenase Isozymes. Int J Mol Sci. 2023;24(13):10941. doi:10.3390/ijms241310941. View Source
• [2] Table 1 in Tran M et al. Int J Mol Sci. 2023;24(13):10941. Stearoyl-CoA (18:0) h15-LOX-1 IC50 = 4.2 ± 0.6 μM; Oleoyl-CoA (18:1) h15-LOX-1 IC50 = 39 ± 2 μM. View Source
• [3] Tran M et al. Int J Mol Sci. 2023;24(13):10941. Oleoyl-CoA: h12-LOX IC50 = 32 μM, h15-LOX-2 IC50 = 0.62 μM. Stearoyl-CoA: h15-LOX-1 IC50 = 4.2 μM. View Source

Stearoyl-CoA Lithium Salt: Validated for SCD1 HTS

A mass spectrometry-based high-throughput screening (HTS) assay developed for SCD1 using deuterium-labeled stearoyl-CoA and induced rat liver microsomes reported a substrate Km of 10.5 μM, with the assay demonstrating excellent reproducibility (Z′ = 0.6) [1]. In an independent biochemical characterization using recombinant enzyme at pH 7.5 and 37°C, the BRENDA enzyme database records a stearoyl-CoA Km of 31.9 μM for SCD1 (EC 1.2.1.B25) [2]. These two benchmark values—derived from microsomal and recombinant systems, respectively—provide quantitative reference points for validating substrate lot performance. The lithium salt formulation is the form used in the Sigma-Aldrich S0802 product specifically cited for SCD desaturation kinetics protocols .

SCD1 Kinetics

Method context

Km = 10.5 µM (microsomal), Km = 31.9 µM (recombinant)

Km benchmarks for substrate lot validation in SCD1 assays

System-dependent values; Z′ = 0.6 for HTS format

Evidence Dimension	Michaelis-Menten constant (Km) for stearoyl-CoA at SCD1
Target Compound Data	Km = 10.5 μM (rat liver microsomes, deuterium-labeled substrate, MS-based assay) [1]; Km = 31.9 μM (recombinant enzyme, pH 7.5, 37°C, steady-state kinetic analysis) [2].
Comparator Or Baseline	No direct comparator Km for palmitoyl-CoA in identical assay conditions was identified. The Km value serves as an internal benchmark for substrate lot validation.
Quantified Difference	The difference between microsomal Km (10.5 μM) and recombinant Km (31.9 μM) reflects system-dependent factors (membrane environment, accessory proteins) rather than substrate lot variation.
Conditions	Microsomal assay: rat liver microsomes, deuterium-labeled stearoyl-CoA, mass spectrometry detection, Z′ = 0.6. Recombinant assay: pH 7.5, 37°C, NADPH co-substrate Km = 35.6 μM.

Why This Matters

These Km benchmarks enable procurement-driven quality control: a stearoyl-CoA lithium lot that produces anomalous apparent Km values in a standardized SCD1 assay may indicate compromised substrate integrity, incorrect salt form, or degradation, allowing users to screen lots before committing to large-scale HTS campaigns.

• [1] Development of a high-throughput screening assay for stearoyl-CoA desaturase using rat liver microsomes, deuterium labeled stearoyl-CoA and mass spectrometry. Anal Biochem. 2008. Km = 10.5 μM; Z′ = 0.6. View Source
• [2] BRENDA Enzyme Database. EC 1.2.1.B25 (stearoyl-CoA desaturase). Stearoyl-CoA Km = 0.0319 mM (31.9 μM), pH 7.5, 37°C, recombinant enzyme. Reference 742484. View Source

Stearoyl-CoA Lithium Salt: Research & Industrial Applications

SCD1 Kinetics & Substrate Specificity Studies

Stearoyl-CoA lithium salt is the kinetically preferred substrate for rat liver microsomal Δ9-desaturase, producing maximum enzyme activity compared to palmitoyl-CoA (C16:0) and nonadecanoyl-CoA (C19:0) as established by Jeffcoat et al. (1977) [1]. Researchers characterizing SCD1 kinetics, determining Km and Vmax parameters, or evaluating inhibitor mechanisms should procure the lithium salt form to ensure physiologically relevant substrate saturation behavior and avoid activity deficits associated with shorter- or longer-chain acyl-CoA substrates.

Mass Spectrometry-Based HTS for SCD1 Inhibitors

The lithium salt of stearoyl-CoA is compatible with mass spectrometry-based HTS formats, where a defined Km of 10.5 μM in rat liver microsomes and assay reproducibility (Z′ = 0.6) have been validated [2]. The availability of the 13C18 isotope-labeled lithium salt variant (≥99 atom% 13C) further enables stable isotope dilution mass spectrometry workflows for precise quantification of desaturase activity in complex biological matrices . Procurement of the lithium salt from vendors supplying both unlabeled and 13C18-labeled forms ensures matched chemical identity between tracer and analyte.

Selective h15-LOX-1 Inhibition in LOX Regulation

Stearoyl-CoA lithium selectively inhibits human reticulocyte 15-lipoxygenase-1 (h15-LOX-1) with an IC50 of 4.2 μM, while the corresponding monounsaturated oleoyl-CoA (18:1) is approximately 9-fold weaker (IC50 = 39 μM) against the same isozyme [3]. This selectivity makes stearoyl-CoA lithium a valuable pharmacological probe for dissecting the role of saturated vs. unsaturated acyl-CoA species in LOX-mediated inflammatory signaling. The distinct isozyme selectivity pattern—stearoyl-CoA for h15-LOX-1, oleoyl-CoA for h12-LOX and h15-LOX-2—requires researchers to use the correct acyl-CoA species for target-specific studies.

Lipid Metabolism & Polyunsaturated Fatty Acid Synthesis

As the committed substrate for the rate-limiting step in monounsaturated fatty acid biosynthesis and a key intermediate in the PPAR signaling pathway , stearoyl-CoA lithium salt is essential for metabolic flux studies tracking the conversion of saturated C18-CoA to oleoyl-CoA. The enhanced solubility and stability of the lithium salt formulation, documented across multiple vendor specifications [4], supports consistent substrate delivery in prolonged enzymatic incubations, perfusion systems, and reconstituted proteoliposome assays where substrate precipitation or degradation would confound kinetic measurements.

Application

Selection Property

Validation Focus

SCD1 kinetics & substrate specificity

Substrate chain-length specificity (C18:0)

Desaturase activity rank-order verification

Mass spectrometry-based HTS

Lithium salt MS compatibility

Km benchmark reproducibility and Z′ factor

h15-LOX-1 inhibition studies

Saturated acyl-CoA selectivity

Isozyme-specific IC50 benchmarking

Lipid metabolism & MUFA synthesis

Lithium counterion solubility/stability

Substrate integrity during prolonged incubations

• [1] Jeffcoat R, Brawn PR, Safford R, James AT. Properties of rat liver microsomal stearoyl-coenzyme A desaturase. Biochem J. 1977;161(2):431-437. doi:10.1042/bj1610431. View Source
• [2] Development of a high-throughput screening assay for stearoyl-CoA desaturase using rat liver microsomes, deuterium labeled stearoyl-CoA and mass spectrometry. Km = 10.5 μM; Z′ = 0.6. INIS Reference 40011564. View Source
• [3] Tran M, Yang K, Glukhova A, et al. Inhibitory Investigations of Acyl-CoA Derivatives against Human Lipoxygenase Isozymes. Int J Mol Sci. 2023;24(13):10941. doi:10.3390/ijms241310941. View Source
• [4] Amerigo Scientific. Stearoyl Coenzyme A, Lithium salt (Cat. A-63). 'Lithium salt form enhances solubility and stability.' Santa Cruz Biotechnology sc-215906. View Source